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Thematic Analysis (TA) is a foundational method for identifying, analyzing, and reporting patterns (themes)
within qualitative data. It is widely used in psychology, healthcare, social sciences, and customer experience
research to gain deep insights into complex human experiences and perspectives [1]. The following protocol

details the widely-cited six-phase approach to Reflexive Thematic Analysis as outlined by Braun and Clarke

[1].

Experimental Protocol: The Six-Phases of Reflexive Thematic
Analysis

The workflow for conducting a Reflexive Thematic Analysis is iterative and can be visualized as follows:
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Diagram 1: The iterative workflow of Reflexive Thematic Analysis.
The table below provides the objectives and detailed methodologies for each phase.

Table 1: Protocol for Conducting Reflexive Thematic Analysis
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Phase

Obijective

Detailed Methodology

1.
Familiarization

2. Generating
Codes

3. Searching for
Themes

4. Reviewing
Themes

5. Defining
Themes

6. Producing the
Report

To immerse in the data
and gain a deep
understanding of its
content.

To systematically identify
and label noteworthy
features across the entire
dataset.

To group related codes
into broader, meaningful
patterns.

To refine the candidate
themes, ensuring they
accurately represent the
dataset.

To articulate the essence
and scope of each final
theme.

To present the analysis in
a scholarly report.

Repeatedly and actively read the entire dataset (e.qg.,
interview transcripts, survey responses). Take initial,
unstructured notes and jot down early ideas for codes

[1].

Work through the dataset line-by-line or segment-by-
segment. Apply concise, descriptive labels (codes) to
data items that are relevant to the research question.
Code inclusively and comprehensively at this stage

[1].

Analyze the generated codes and group them into
candidate themes. Consider how different codes may
combine to form an overarching theme. Create initial
thematic maps to visualize relationships [1].

Check if the candidate themes form a coherent
pattern. Review the coded data extracts for each
theme to assess if they support the theme. This may
involve splitting, combining, or discarding themes [1].

Conduct a detailed analysis of each theme to
determine the core story it tells. Generate a clear
name and a detailed definition for each theme,
describing its scope and relevance [1].

Weave the analytic narrative together with vivid,
compelling data extracts. Finalize the analysis by
contextualizing the findings within existing literature
and clearly explaining the significance of the themes

[1].

Leveraging Software and Al in Thematic Analysis

Qualitative Data Analysis Software (QDAS) can significantly enhance the efficiency and rigor of Thematic

Analysis, especially with large datasets. The following diagram illustrates how Al-powered tools can be
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integrated into the analytical workflow.
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Diagram 2: The role of Al and software in supporting Thematic Analysis.

Table 2: Overview of Common Qualitative Data Analysis Software (QDAS)

Software Key Features

Potential Application in TA

NVivo A comprehensive platform supporting
various data types and analysis

approaches [1].

MAXQDA User-friendly interface with strong mixed-
methods capabilities and Al features [1].

InfraNodus Focuses on data visualization and Al
thematic analysis by building knowledge

graphs [1].

ATLAS.ti Powerful tools for coding, visualizing
relationships, and incorporating Al [1].

gaps in the data.

Managing large datasets, complex coding,
guerying, and organizing themes.

Streamlining the coding process, inter-

coder reliability checks, and visual tools.

Generating initial thematic maps,
identifying central concepts, and revealing

Deep analysis of text, multimedia data, and
exploring connections between codes.

A Note on IQGAP3 in Cancer Research
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If your query was related to the protein IQGAP3, it is a significant oncogene studied in cancer biology, not a
qualitative research method. Recent studies highlight its role as a scaffold protein that promotes cancer

stemness, metastasis, and therapy resistance.

¢ Key Signaling Pathways: IQGAP3 has been shown to activate the Hedgehog signaling pathway
by regulating its key effector, GLI1, to promote stemness in non-small-cell lung cancer (NSCLC) [2].
Concurrently, it promotes the Wnt/B-catenin signaling pathway by disrupting the Axin1-CK1a
interaction, leading to (3-catenin stabilization and increased proliferation in gastric cancer [3].

e Experimental Techniques: Common protocols to study IQGAP3 include cell transfection with
specific SiRNAs, Western blotting, co-immunoprecipitation (Co-IP) to identify protein-protein
interactions, and RNA sequencing to identify downstream effectors [2] [3].

The signaling role of IQGAP3 in cancer can be summarized as follows:

IQGAP3 Overexpression

Cancer Stemness,
Metastasis, Therapy Resistance

Click to download full resolution via product page

Diagram 3: IQGAP3 promotes cancer progression through multiple signaling pathways.

Key Takeaways for Researchers

e Choose Your Framework: Decide between an inductive (data-driven) or deductive (theory-testing)
approach to Thematic Analysis early on, as this will guide your entire coding process [1].
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e Embrace Reflexivity: Acknowledge your active role as a researcher in interpreting the data.
Documenting your assumptions and decisions enhances the transparency and rigor of your analysis
[1].

¢ Leverage Technology: Use QDAS tools not just for organization, but for deeper exploration. Al-
powered visualization can help identify non-obvious patterns and connections in your data [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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